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Compound of Interest

Compound Name: trans-2-Hexenal-d2-1

Cat. No.: B15547880

Essential Safety and Handling Guide for trans-2-
Hexenal-d2-1

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling trans-2-Hexenal-d2-1. Adherence to these
procedures is vital for ensuring laboratory safety and proper disposal. The information is based
on the safety data sheets for trans-2-Hexenal, as the deuterated form is expected to have
similar properties.

Chemical Properties and Hazards

trans-2-Hexenal is a flammable liquid and vapor that is harmful if swallowed or inhaled, and
toxic in contact with skin. It can cause skin irritation and may provoke an allergic skin reaction,
as well as serious eye irritation and respiratory irritation.[1][2][3][4]

Physical State Appearance Odor

Liquid Colorless to pale yellow[5] Green, fruity, citrus
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Hazard Statement

GHS Classification

Flammable liquid and vapor

Flammable liquids - Category 3

Harmful if swallowed

Acute toxicity, Oral - Category 4

Toxic in contact with skin

Acute toxicity, Dermal - Category 3

Causes skin irritation

Skin irritation - Category 2

May cause an allergic skin reaction

Skin sensitization - Category 1

Causes serious eye irritation

Serious eye damage/eye irritation - Category 2A

Harmful if inhaled

Acute toxicity, Inhalation - Category 4

May cause respiratory irritation

Specific target organ toxicity - single exposure

(Respiratory system) - Category 3

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against

exposure.
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] Specifications and Best
Body Part Required PPE .
Practices

Nitrile or butyl rubber gloves
are recommended. Avoid latex
gloves. Always inspect gloves
) ) for tears or punctures before
Hands Chemical-resistant gloves ) o
use. For tasks with a high risk
of splashing, consider double-
gloving or using gloves with

extended cuffs.

Wear chemical splash goggles
at all times. When pouring or if
] there is a significant risk of
Eyes/Face Safety goggles and face shield ) )
splashing, a full-face shield

should be worn in addition to

goggles.

A lab coat should be worn to
protect against minor splashes.
Laboratory coat or chemical- For larger quantities or tasks
Body resistant apron with a higher splash risk, a
chemical-resistant apron over

the lab coat is recommended.

All work with trans-2-Hexenal-
d2-1 should be conducted in a
certified chemical fume hood to
minimize inhalation of vapors.
Respiratory Fume hood or respirator g é fume hood _lS 'not available
or if exposure limits are
exceeded, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors

should be used.

Operational Plan: Handling and Storage
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Handling:

» Avoid contact with skin, eyes, and clothing.

 Avoid inhalation of vapor or mist.

o Work in a well-ventilated area, preferably a chemical fume hood.

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
e Use non-sparking tools.

e Ground/bond container and receiving equipment to prevent static discharge.
e Wash hands thoroughly after handling.

Storage:

» Store in a cool, dry, and well-ventilated place.

» Keep the container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.

e The recommended storage temperature is 2-8°C.

e Protect from light.

Disposal Plan

Contaminated materials and waste containing trans-2-Hexenal-d2-1 must be treated as
hazardous waste.

Waste Collection:
o Use a designated, leak-proof, and chemically compatible waste container.

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"trans-2-Hexenal-d2-1".
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» Note any solvents or other chemicals mixed with the waste.
Waste Storage:

o Store the waste container in a designated satellite accumulation area that is at or near the
point of generation.

o Keep waste containers tightly closed.
Disposal Procedure:
e Do not dispose of down the drain or in standard laboratory trash.

» Follow your institution's procedures for requesting a pickup from the environmental health
and safety (EHS) department or a licensed waste disposal contractor.

o For deuterated compounds, disposal should be in accordance with local, state, and federal
regulations for hazardous materials. While the deuterium itself does not pose a significant
environmental hazard, the properties of the parent compound dictate the disposal method.

Emergency Procedures

Spill Response:
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Immediate Actions

Evacuate Immediate Area

\

Alert Colleagues and Supervisor

\

Remove Ignition Sources

Assesvsment

Assess Spill Size and Risk

Cleanup

Don Appropriate PPE Call EHS for Assistance

:

Contain Spill with Inert Absorbent

l

Collect and Place in Waste Container

\

Clean Area with Soap and Water

Disgosal
'y

Label Hazardous Waste Container

Y
Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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First Aid Measures:

Exposure Route First-Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation - ] ) ] )
difficult, seek immediate medical attention.

Remove contaminated clothing and wash the
) affected area thoroughly with soap and water for
Skin Contact _ _ _ _
at least 15 minutes. Seek immediate medical

attention if irritation persists.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.

i Do NOT induce vomiting. Rinse the mouth with
Ingestion _ _ ) _
water and seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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